Cas no 26898-14-6 (Benzene, methyl(methylthio)-)

Benzene, methyl(methylthio)- structure
Benzene, methyl(methylthio)- structure
Product Name:Benzene, methyl(methylthio)-
CAS No:26898-14-6
MF:C8H10S
MW:138.230000972748
CID:1429257
PubChem ID:259743
Update Time:2025-04-20

Benzene, methyl(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, methyl(methylthio)-
    • 1-methyl-2-methylsulfanylbenzene
    • DTXSID10293502
    • 2-Methylbenzenethiol, S-methyl-
    • 26898-14-6
    • NSC90083
    • Benzene, 1-methyl-2-(methylthio)-
    • 1-methyl-2-(methylthio)benzene
    • G30563
    • Methyl o-tolyl sulfide
    • A807707
    • Z785054008
    • 2-Methyl-(1-thiaethyl)benzene
    • methyl(o-tolyl)sulfane
    • 1-Methyl-2-(methylsulfanyl)benzene
    • 2-Methyl thioanisole
    • 2-METHYLBENZYL MERCAPTAN, 97
    • NCIOpen2_001459
    • CS-0309255
    • EN300-1710182
    • SCHEMBL407202
    • 14092-00-3
    • NSC-90083
    • InChI=1/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
    • Sulfide, methyl o-tolyl
    • o-Cresyl methyl sulfide
    • BHWJMPDCCDMCKC-UHFFFAOYSA-
    • 1-Methyl-2-(methylsulfanyl)benzene #
    • 2-(Methylthio)toluene
    • 2-methylthioanisole
    • methyl tolyl thioether
    • AKOS006239018
    • Inchi: 1S/C8H10S/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
    • InChI Key: BHWJMPDCCDMCKC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 138.0504
  • Monoisotopic Mass: 138.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD